Cas no 113486-06-9 (tert-butyl N-(2-methylbut-3-yn-2-yl)carbamate)

• Product Name: tert-butyl N-(2-methylbut-3-yn-2-yl)carbamate
• CAS No: 113486-06-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• MDL: MFCD16036595
• CID: 130200
• PubChem ID: 10655060
• Update Time: 2025-04-19

tert-butyl N-(2-methylbut-3-yn-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(1,1-dimethyl-2-propyn-1-yl)-, 1,1-dimethylethyl ester
• Carbamic acid, (1,1-dimethyl-2-propynyl)-, 1,1-dimethylethyl ester (9CI)
• N-(1,1-dimethyl-2-propyn-1-yl)Carbamic acid 1,1-dimethylethyl ester
• tert-butyl 2-methylbut-3-yn-2-ylcarbamate
• tert-butyl N-(2-methylbut-3-yn-2-yl)carbamate
• N-(1,1-dimethyl-2-propyn-1-yl)Carbamic acid 1,1-dimethylethyl
• CS-0158581
• 113486-06-9
• AS-30369
• EN300-299309
• tert-Butyl(2-methylbut-3-yn-2-yl)carbamate
• MFCD16036595
• N-Boc-2-methyl-3-butyn-2-amine
• SY215733
• tert-Butyl (2-methylbut-3-yn-2-yl)carbamate
• FT-0725019
• Z1203877655
• RXPXPDDPWDNBGV-UHFFFAOYSA-N
• N-Boc-2-amino-2-methylbut-3-yne
• SCHEMBL2187338
• AKOS013517404
• AB70720
• DB-060516

• MDL： MFCD16036595
• Inchi： 1S/C10H17NO2/c1-7-10(5,6)11-8(12)13-9(2,3)4/h1H,2-6H3,(H,11,12)
• InChI Key： RXPXPDDPWDNBGV-UHFFFAOYSA-N
• SMILES： O(C(NC(C#C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives